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Compound of Interest

Compound Name: CC-401 hydrochloride

Cat. No.: B2653734 Get Quote

Technical Support Center: CC-401 Hydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with detailed information and guidance on the use of CC-401 hydrochloride in

kinase research.

Frequently Asked Questions (FAQs)
Q1: What is CC-401 hydrochloride and what is its primary target?

A1: CC-401 hydrochloride is a potent, second-generation, ATP-competitive small molecule

inhibitor of c-Jun N-terminal kinases (JNK).[1] It targets all three JNK isoforms (JNK1, JNK2,

and JNK3).

Q2: What is the mechanism of action of CC-401 hydrochloride?

A2: CC-401 hydrochloride competitively binds to the ATP-binding site of activated,

phosphorylated JNK. This prevents the phosphorylation of its downstream substrate, c-Jun,

thereby inhibiting the JNK signaling pathway.

Q3: What is the binding affinity of CC-401 for JNK?

A3: CC-401 exhibits high affinity for JNK, with reported Ki values in the range of 25-50 nM.

Q4: How selective is CC-401 hydrochloride?
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A4: CC-401 hydrochloride demonstrates significant selectivity for JNK over other related

kinases. Published data indicates that it is at least 40-fold more selective for JNK than for p38,

extracellular signal-regulated kinase (ERK), inhibitor of κB kinase (IKK2), protein kinase C

(PKC), Lck, and zeta-associated protein of 70 kDa (ZAP70). A more detailed, though not

exhaustive, selectivity profile is provided in the data section below.

Q5: In what form is CC-401 hydrochloride typically supplied?

A5: CC-401 is often supplied as a dihydrochloride salt.

Data Presentation: Kinase Selectivity Profile
While a comprehensive screen of CC-401 hydrochloride against a full human kinome panel is

not publicly available, the following table summarizes the known selectivity based on published

literature. Researchers are encouraged to perform their own comprehensive selectivity profiling

for their specific experimental needs.

Kinase Target Fold Selectivity vs. JNK Notes

JNK1/2/3 1x Primary Target (Ki = 25-50 nM)

p38 > 40x

ERK > 40x

IKK2 > 40x

Protein Kinase C > 40x

Lck > 40x

ZAP70 > 40x

Signaling Pathway
The following diagram illustrates the canonical JNK signaling pathway and the point of

inhibition by CC-401 hydrochloride.
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Caption: JNK signaling pathway and CC-401 hydrochloride's point of inhibition.
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Experimental Protocols
Key Experiment: In Vitro Kinase Assay for IC50 Determination of CC-401 Hydrochloride

This protocol provides a general framework for determining the half-maximal inhibitory

concentration (IC50) of CC-401 against JNK or other kinases. Specific conditions may need to

be optimized for different kinase enzymes and detection platforms.

Materials:

Recombinant human JNK enzyme (and other kinases for selectivity profiling)

Kinase-specific substrate (e.g., GST-c-Jun for JNK)

CC-401 hydrochloride stock solution (e.g., 10 mM in DMSO)

ATP

Kinase assay buffer (typically contains Tris-HCl, MgCl2, DTT, and BSA)

Kinase detection reagent (e.g., ADP-Glo™, Kinase-Glo®, or phosphospecific antibody)

Microplates (e.g., 96-well or 384-well, white or clear depending on the assay)

Plate reader capable of luminescence, fluorescence, or absorbance detection

Workflow Diagram:
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Preparation

Reaction

Detection & Analysis

Prepare serial dilutions of
CC-401 hydrochloride in assay buffer

Add CC-401 dilutions or vehicle (DMSO)
to microplate wells

Prepare kinase/substrate mixture
in assay buffer

Add kinase/substrate mixture
to wells and pre-incubate

Prepare ATP solution
in assay buffer

Initiate reaction by adding ATP solution

Incubate at optimal temperature
(e.g., 30°C) for a defined time

Stop the reaction
(if necessary for the detection method)

Add detection reagent

Incubate as per manufacturer's instructions

Measure signal (luminescence, fluorescence, etc.)
using a plate reader

Plot signal vs. log[CC-401]
and determine IC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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